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Compound of Interest

Compound Name: 1-Cyclopropyl-1-phenylethanol

cat. No.: B1583672

An In-depth Technical Guide to the Properties and Hazards of Benzoguanamine (CAS No. 91-
76-9)

Introduction: Understanding Benzoguanamine

Benzoguanamine, identified by CAS Number 91-76-9, is a triazine-based organic compound
with the systematic IUPAC name 6-Phenyl-1,3,5-triazine-2,4-diamine[1][2]. Structurally, it is
related to melamine, where one of the amino groups is substituted with a phenyl group[2]. This
substitution imparts distinct chemical properties that make it a critical component in the
synthesis of specialized polymer systems.

Primarily, benzoguanamine serves as a monomer and cross-linking agent in the production of
thermosetting resins, particularly amino resins formulated with formaldehyde[3]. These
benzoguanamine-formaldehyde resins exhibit enhanced flexibility, chemical resistance, and
surface hardness compared to their melamine-based counterparts. Consequently, they are
extensively used in high-performance coatings for appliances and automobiles, adhesives, and
laminated materials[3]. Its significance in industrial chemistry necessitates a thorough
understanding of its physicochemical properties and, critically, its hazard profile to ensure safe
handling and application by researchers and chemical professionals.

Physicochemical Characteristics

Benzoguanamine is a white, crystalline solid under standard conditions[1][4]. Its phenyl group
reduces its water solubility compared to melamine, making it soluble in various organic solvents
such as alcohols and ethers[5]. A comprehensive summary of its key physical and chemical
properties is presented below.
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Property Value Source(s)
CAS Number 91-76-9 [61[7]
Molecular Formula CoHoNs [2][3][6]
Molecular Weight 187.20 g/mol [1113]1[61[8]
Appearance White crystalline powder/solid [11[3114115]
Melting Point 227-228 °C [2]
Boiling Point >320 °C (literature)
Density 1.42 g/cm3 [2]
Water Solubilty 0.03 g/100mL at 20°C (Very "

Poor)

Store in a cool, dry, well-
Storage Temperature ] [31[4]
ventilated area below +30°C

Hazard Assessment and Toxicological Profile

Benzoguanamine is classified as a hazardous substance. The primary routes of occupational
exposure are inhalation of dust particles and ingestion[1]. Understanding its toxicological profile
is fundamental to implementing appropriate safety protocols.

GHS Classification and Labeling

According to the Globally Harmonized System (GHS), benzoguanamine is classified with the
following hazards:

» Pictograms:
o GHSO07 (Exclamation Mark)
» Signal Word: Warning[4][8][9]

e Hazard Statements:
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o H302: Harmful if swallowed.[4][9][10][11][12] This classification is based on acute oral
toxicity data.

o H332: Harmful if inhaled.[8][11] Inhalation of dust can lead to systemic effects.

o H319: Causes serious eye irritation.[8] Direct contact with eyes can cause significant
irritation.

o H412: Harmful to aquatic life with long lasting effects.[4][9][10][12] The substance poses a
chronic risk to aquatic ecosystems.

Toxicological Data Summary

The toxicity of benzoguanamine is primarily characterized by its acute effects following oral or
inhalation exposure. While comprehensive data on chronic effects are limited, available
information indicates a moderate hazard level.

Endpoint Species Route Value Source(s)

LDso (Lethal

Rat Oral 1470 mg/kg [2]
Dose, 50%)
LDso (Lethal )

Mouse Intraperitoneal 100 mg/kg [5][13]
Dose, 50%)
LCso (Fish, .

] ) - Aquatic 99 mg/L (48 h) [14]

Leuciscus idus)
ECso (Crustacea, _

- Aquatic 52 mg/L (48 h) [14]

Daphnia magna)

o Skin Corrosion/Irritation: Not classified as a skin irritant, but prolonged contact should be
avoided. Open wounds or abraded skin should not be exposed, as this could allow entry into
the bloodstream|[5].

o Serious Eye Damage/Irritation: Classified as causing serious eye irritation[8]. Direct contact
can result in redness and discomfort[5].
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o Carcinogenicity, Mutagenicity, Reproductive Toxicity: Based on available data,
benzoguanamine is not classified for carcinogenicity, germ cell mutagenicity, or reproductive
toxicity[4][9]. No ingredient is identified as a probable, possible, or confirmed human
carcinogen by IARC at levels = 0.1%[4].

Risk Management and Experimental Protocols

Effective risk management hinges on the implementation of rigorous safety protocols grounded
in the known hazards of the substance. The following sections detail the necessary procedures
for handling, storage, and emergency response.

Engineering Controls and Personal Protective
Equipment (PPE)

The primary engineering control for handling powdered benzoguanamine is to minimize dust
generation and ensure adequate ventilation.

o Workflow Protocol:

o Work Area: Conduct all weighing and transfer operations within a chemical fume hood or a
well-ventilated area with local exhaust ventilation to capture dust at the source[4].

o Personal Protective Equipment (PPE): The selection of PPE is critical to prevent exposure.

» Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95
dust mask or a particulate filter respirator is mandatory to prevent inhalation[8][15].

» Eye Protection: Chemical safety glasses with side-shields conforming to EN166 or
NIOSH standards are required at all times[4].

» Hand Protection: Handle with chemically resistant gloves (e.qg., nitrile) inspected before
use. Use proper glove removal technique to avoid skin contact[4].

» Skin and Body Protection: Wear a lab coat. For larger quantities or where significant
dust is expected, additional protective clothing may be necessary.

The logical workflow for ensuring personal safety during handling is illustrated below.
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Figure 1: PPE Selection Workflow for Handling Benzoguanamine.

Safe Storage and Handling

Proper storage is essential to maintain chemical integrity and prevent accidental release.

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated
area[3][4]. Keep away from heat sources and strong oxidizing agents, as they are
incompatible materials[3][5]. The storage area should not have drain or sewer access to
prevent environmental release in case of a spill[1][15].
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» Handling Practices: Do not eat, drink, or smoke when using this product[4][9][12]. Avoid
contact with skin and eyes and prevent the formation of dust and aerosols[4]. Wash hands
thoroughly after handling[9][12].

Emergency and First-Aid Procedures

A clear, systematic approach to emergencies is critical. The following diagram and protocols
outline the necessary steps in case of accidental exposure.

Exposure Incident Occurs

Identify Exposure Route

Gnhalaliora [Skin Comaca (Eye Contaca Qngeslion]
T T
T

T
Immediate $irst Aid Actions

1. Move to fresh air. 1. Wash off with soap and plenty of water. 1. Rinse with plenty of water for at least 15 mins. 1. Rinse mouth with water.
2. If not breathing, give artificial respiration, 2. Remove contaminated clothing. 2. Also rinse under eyelids. . NEVER give anything by mouth to an unconscious person,
T T

Consult a Physician / Seek Medical Attention

Click to download full resolution via product page

Figure 2: First-Aid Protocol for Benzoguanamine Exposure.

o Step-by-Step First-Aid Protocol:

(¢]

General Advice: In all cases of exposure, consult a physician and show them the Safety
Data Sheet (SDS)[4].

o If Inhaled: Move the person to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration and seek immediate medical attention[4][11].

o In Case of Skin Contact: Wash the affected area thoroughly with soap and plenty of water.
Remove any contaminated clothing[4][11].

o In Case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15
minutes, making sure to rinse under the eyelids[4][11].

o If Swallowed: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a poison center or doctor if you feel unwell[4][9][11].
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Accidental Release and Disposal

o Spill Cleanup Protocol:

o Evacuate & Secure: Evacuate non-essential personnel from the area. Remove all sources
of ignition[5].

o Ventilate: Ensure adequate ventilation.

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the
product enter drains or waterways[4][11].

o Cleanup: Wear appropriate PPE. Moisten the spilled solid lightly to prevent dusting, then
carefully sweep or shovel it into a suitable, labeled container for disposal[4][15].

o Waste Disposal: Disposal must be conducted in accordance with local, regional, and national
regulations. The material may be dissolved in a combustible solvent and burned in a
chemical incinerator equipped with an afterburner and scrubber. Do not dispose of it into the
environment[4][12].

Conclusion

Benzoguanamine (CAS 91-76-9) is an industrially valuable compound, essential for creating
high-performance polymers and coatings. However, its utility is accompanied by a clear hazard
profile that necessitates rigorous safety measures. It is harmful if swallowed or inhaled and
poses a long-term risk to aquatic ecosystems. Researchers and drug development
professionals must adhere strictly to the outlined protocols for engineering controls, personal
protective equipment, and emergency procedures. By integrating a comprehensive
understanding of its properties and hazards into daily laboratory practice, the risks associated
with benzoguanamine can be effectively managed, ensuring a safe research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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